Cas no 1862646-88-5 ()

• CAS No: 1862646-88-5
• MF: C₈H₈BrFO₂S
• MW: 267.115324020386
• CID: 6769910
• PubChem ID: 117221663
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H8BrFO2S/c1-13(11,12)5-6-2-3-8(10)7(9)4-6/h2-4H,5H2,1H3
• InChI Key： JBSGYMDWGLTXGT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CS(C)(=O)=O)F

Computed Properties

• Exact Mass: 265.94124g/mol
• Monoisotopic Mass: 265.94124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų